Cas no 1204296-51-4 (2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine)
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (2-{[3-(4-chlorophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)amine
- Ethanamine, 2-[[3-(4-chlorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]oxy]-
- 2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine
-
- MDL: MFCD16652744
- Inchi: 1S/C13H12ClN5O/c14-10-3-1-9(2-4-10)13-17-16-11-5-6-12(18-19(11)13)20-8-7-15/h1-6H,7-8,15H2
- InChI Key: YXRBTAPXBFGHCG-UHFFFAOYSA-N
- SMILES: C(N)COC1=NN2C(C3=CC=C(Cl)C=C3)=NN=C2C=C1
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C189206-100mg |
(2-{[3-(4-chlorophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)amine |
1204296-51-4 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C189206-500mg |
(2-{[3-(4-chlorophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)amine |
1204296-51-4 | 500mg |
$ 390.00 | 2022-06-06 | ||
| TRC | C189206-1g |
(2-{[3-(4-chlorophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)amine |
1204296-51-4 | 1g |
$ 570.00 | 2022-06-06 | ||
| Enamine | EN300-236793-0.05g |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine |
1204296-51-4 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-236793-0.1g |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine |
1204296-51-4 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-236793-0.25g |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine |
1204296-51-4 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-236793-0.5g |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine |
1204296-51-4 | 95% | 0.5g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-236793-1.0g |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine |
1204296-51-4 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-236793-2.5g |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine |
1204296-51-4 | 95% | 2.5g |
$1428.0 | 2024-06-19 | |
| Enamine | EN300-236793-5.0g |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine |
1204296-51-4 | 95% | 5.0g |
$2110.0 | 2024-06-19 |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine
Compound CAS No. 1204296-51-4: 2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine
The compound with CAS No. 1204296-51-4, known as 2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazolopyridazine ring system with an ethanamine moiety. The presence of the chlorophenyl group adds to its chemical complexity and functional versatility.
Recent studies have highlighted the importance of triazolopyridazine derivatives in drug discovery and development. These heterocyclic compounds are known for their ability to interact with various biological targets, including enzymes and receptors. The ethanamine group in this compound further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications.
The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic processes to optimize the yield and purity of this compound. The use of chlorophenyl groups in the synthesis process has been shown to improve the stability and solubility of the final product.
In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to act as a bioisostere makes it a valuable tool in drug design. Additionally, its interaction with biological systems has been studied extensively, revealing its role in modulating key cellular pathways involved in diseases such as cancer and inflammation.
Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists have gained insights into its binding affinity and selectivity towards various biological targets. These findings have paved the way for further exploration of its therapeutic potential.
The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor technologies. Furthermore, its electronic properties make it a potential candidate for organic electronics.
In conclusion, the compound CAS No. 1204296-51-4 represents a significant advancement in modern organic chemistry. Its versatile structure and promising biological activity make it a valuable asset in both academic research and industrial applications. As research continues to uncover its full potential, this compound is expected to play a pivotal role in shaping future innovations in chemistry and pharmacology.
1204296-51-4 (2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)